4-methyl-5-{[3-(1-methyl-1H-imidazol-2-yl)-1-piperidinyl]carbonyl}-2-phenylpyrimidine

• IUPAC Name: [3-(1-methylimidazol-2-yl)piperidin-1-yl]-(4-methyl-2-phenylpyrimidin-5-yl)methanone
• InChI: InChI=1S/C21H23N5O/c1-15-18(13-23-19(24-15)16-7-4-3-5-8-16)21(27)26-11-6-9-17(14-26)20-22-10-12-25(20)2/h3-5,7-8,10,12-13,17H,6,9,11,14H2,1-2H3
• InChI Key: LUHVRRGCKBPQPS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1C(=O)N2CCCC(C2)C3=NC=CN3C)C4=CC=CC=C4
• Molecular Formula: C21H23N5O
• Molecular Weight: 361.4 g/mol

Description

The chemical compound is part of a broader category of compounds that have been studied for various properties, including molecular structure, synthesis methods, and chemical and physical properties. While the specific compound's detailed study was not directly found, insights from related research provide valuable information on synthesis methods, structural analysis, and property evaluations.

Synthesis Analysis

Synthetic approaches for structurally related compounds often involve multistep reactions, starting from basic precursors to obtain the final complex structures. For example, research on similar compounds has demonstrated the use of combined X-ray and DFT studies to understand the crystal and molecular structures obtained as side products during synthesis processes aimed at producing antitubercular agents (Richter et al., 2023). Such studies underline the importance of precise synthesis conditions and the role of intermediate compounds in achieving the desired chemical structures.

Molecular Structure Analysis

The molecular structure of related compounds has been elucidated using various analytical techniques, including X-ray crystallography and density functional theory (DFT) calculations. These analyses reveal the spatial arrangement of atoms within the molecule and provide insights into the molecular conformations, crucial for understanding the compound's reactivity and interactions (Aayisha et al., 2019).

Chemical Reactions and Properties

Chemical reactions involving similar compounds often result in the formation of new chemical structures with unique properties. Studies have explored the reactivity of such compounds with various reagents, leading to the synthesis of novel derivatives with potential biological activities. For instance, the reaction of methyl 1-[(6-methoxy-5-methylpyrimidin-4-yl)methyl]-1H-benzo[d]imidazole-7-carboxylate under specific conditions highlights the chemical versatility and potential for generating compounds with significant biological relevance (Richter et al., 2023).